3-Chloroquinolin-5-ol
Overview
Description
3-Chloroquinolin-5-ol is a chemical compound with the CAS Number: 1236162-23-4 and a molecular weight of 179.61 . It is a light-red to brown solid and is used for research purposes .
Synthesis Analysis
The synthesis of quinoline derivatives like 3-Chloroquinolin-5-ol can be complex. A patent describes a method for synthesizing 5-chloro-8-hydroxyquinoline, which might be similar to the synthesis of 3-Chloroquinolin-5-ol . The method includes chloridization, extraction, neutralization, washing with water, separation, and drying .Molecular Structure Analysis
The molecular structure of 3-Chloroquinolin-5-ol is represented by the linear formula C9H6ClNO . The InChI code for this compound is 1S/C9H6ClNO/c10-6-4-7-8(11-5-6)2-1-3-9(7)12/h1-5,12H .Physical And Chemical Properties Analysis
3-Chloroquinolin-5-ol is a light-red to brown solid . It has a molecular weight of 179.61 . The compound is stored at a temperature between 2-8°C .Scientific Research Applications
Chemical Properties and Synthesis
“3-Chloroquinolin-5-ol” is a chemical compound with the molecular formula C9H6ClNO . The compound can be synthesized from 5-chloroquinolin-8-ol in dry EtOH .
Industrial and Synthetic Organic Chemistry
Quinoline, the core structure of “3-Chloroquinolin-5-ol”, has versatile applications in the fields of industrial and synthetic organic chemistry . It is a vital scaffold for leads in drug discovery .
Medicinal Chemistry
Quinoline plays a major role in the field of medicinal chemistry . It is an essential segment of both natural and synthetic compounds .
Drug Discovery
Quinoline is a vital scaffold for leads in drug discovery . It has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety .
Biological and Pharmaceutical Activities
Quinoline and its derivatives have potential biological and pharmaceutical activities . The pyranoquinoline ring system has gained considerable attention .
Green Reaction Protocols
Transition metal catalyzed reactions, metal-free ionic liquid mediated reactions, ultrasound irradiation reactions and green reaction protocols are useful for the construction and functionalization of quinoline .
Safety and Hazards
Mechanism of Action
Target of Action
Quinoline derivatives have been known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-virulence, antiviral, and anti-parasitic properties . They have been reported to inhibit various enzymes, such as heme polymerase in malarial trophozoites , and affect DNA cleavage activity .
Mode of Action
It’s worth noting that quinoline derivatives like chloroquine inhibit the action of heme polymerase in malarial trophozoites, preventing the conversion of heme to hemazoin . This causes the Plasmodium species to continue accumulating toxic heme, eventually leading to the death of the parasite .
Biochemical Pathways
Quinoline derivatives have been reported to affect various biochemical pathways, including those involved in the life cycle of plasmodium species .
Result of Action
Based on the known effects of similar quinoline derivatives, it can be inferred that the compound may exhibit antimicrobial properties and potentially cause the death of certain parasites .
Action Environment
It’s worth noting that factors such as ph, temperature, and the presence of other compounds can significantly affect the action and stability of chemical compounds .
properties
IUPAC Name |
3-chloroquinolin-5-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClNO/c10-6-4-7-8(11-5-6)2-1-3-9(7)12/h1-5,12H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRRSDYYWGCCPPN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C(C=N2)Cl)C(=C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40856841 |
Source
|
| Record name | 3-Chloroquinolin-5(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40856841 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1236162-23-4 |
Source
|
| Record name | 3-Chloro-5-quinolinol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1236162-23-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Chloroquinolin-5(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40856841 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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